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Compound of Interest

1,1,1,3,3-Pentamethyl-3-
Compound Name:
octyldisiloxane

Cat. No.: B064404

An In-depth Technical Guide to 1,1,1,3,3-Pentamethyl-3-octyldisiloxane

This guide provides a detailed overview of the molecular structure, properties, and a logical
workflow for the analysis of 1,1,1,3,3-Pentamethyl-3-octyldisiloxane, tailored for researchers,
scientists, and professionals in drug development.

Molecular Structure and Properties

1,1,1,3,3-Pentamethyl-3-octyldisiloxane is a member of the siloxane family, characterized by
a Si-O-Si linkage. Its structure consists of a disiloxane backbone with five methyl groups and
one octyl group attached to the silicon atoms. Specifically, three methyl groups are bonded to
one silicon atom, while two methyl groups and one octyl group are bonded to the other.

Molecular Formula: C13H320Si2
Molecular Structure:
(CH3)3Si-O-Si(CHs)2(CsH17)
Data Presentation

A summary of the key quantitative data for 1,1,1,3,3-Pentamethyl-3-octyldisiloxane is
presented in the table below.
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Property Value

Molecular Formula C13H3208Si2

Molecular Weight 260.57 g/mol

CAS Number 180006-15-9[1]

Appearance Assumed to be a clear, colorless liquid
Boiling Point Not readily available

Density Not readily available

Logical Workflow for Compound Analysis

The following diagram illustrates a logical workflow for the comprehensive analysis of a
compound like 1,1,1,3,3-Pentamethyl-3-octyldisiloxane in a research and development

setting.
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Synthesis & Purification

Chemical Synthesis

| Purification (e.g., Distillati
L
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Application &/Safety Testing

Performance in Formulation

Toxicological Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,1,1,3,3-Pentamethyl-3-octyldisiloxane molecular
structure and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064404+#1-1-1-3-3-pentamethyl-3-octyldisiloxane-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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